Cas no 5467-42-5 (2,2,4,6,6-pentamethylheptane-3,5-dione)
5467-42-5 structure
Product Name:2,2,4,6,6-pentamethylheptane-3,5-dione
CAS No:5467-42-5
MF:C12H22O2
MW:198.301884174347
CID:942490
PubChem ID:231586
Update Time:2025-04-19
2,2,4,6,6-pentamethylheptane-3,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 2,2,4,6,6-pentamethylheptane-3,5-dione
- 2,2,4,6,6-Pentamethyl-3,5-heptanedione
- 2,2,4,6,6-Pentamethyl-heptan-3,5-dion
- 2,2,4,6,6-pentamethyl-heptane-3,5-dione
- AC1L5M0T
- AC1Q5BZ9
- AG-J-32083
- AR-1D0645
- CTK1H3723
- NSC28031
- NSC-28031
- 2,2,4,6,6-Pentamethyl-3,5-heptanedione #
- AKOS024339839
- 5467-42-5
- SCHEMBL1397144
- 3,5-Heptanedione, 2,2,4,6,6-pentamethyl-
- DTXSID50282798
- EN300-1127419
-
- Inchi: 1S/C12H22O2/c1-8(9(13)11(2,3)4)10(14)12(5,6)7/h8H,1-7H3
- InChI Key: WMZURKKTJQPBOJ-UHFFFAOYSA-N
- SMILES: O=C(C(C)C(C(C)(C)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 198.16206
- Monoisotopic Mass: 198.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 0.895
- Boiling Point: 254.1°C at 760 mmHg
- Flash Point: 93.6°C
- Refractive Index: 1.433
- PSA: 34.14
- LogP: 2.85290
2,2,4,6,6-pentamethylheptane-3,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1127419-0.05g |
2,2,4,6,6-pentamethylheptane-3,5-dione |
5467-42-5 | 95% | 0.05g |
$587.0 | 2023-10-26 | |
| Enamine | EN300-1127419-0.1g |
2,2,4,6,6-pentamethylheptane-3,5-dione |
5467-42-5 | 95% | 0.1g |
$615.0 | 2023-10-26 | |
| Enamine | EN300-1127419-0.25g |
2,2,4,6,6-pentamethylheptane-3,5-dione |
5467-42-5 | 95% | 0.25g |
$642.0 | 2023-10-26 | |
| Enamine | EN300-1127419-0.5g |
2,2,4,6,6-pentamethylheptane-3,5-dione |
5467-42-5 | 95% | 0.5g |
$671.0 | 2023-10-26 | |
| Enamine | EN300-1127419-1.0g |
2,2,4,6,6-pentamethylheptane-3,5-dione |
5467-42-5 | 1g |
$884.0 | 2023-05-25 | ||
| Enamine | EN300-1127419-2.5g |
2,2,4,6,6-pentamethylheptane-3,5-dione |
5467-42-5 | 95% | 2.5g |
$1370.0 | 2023-10-26 | |
| Enamine | EN300-1127419-5.0g |
2,2,4,6,6-pentamethylheptane-3,5-dione |
5467-42-5 | 5g |
$2566.0 | 2023-05-25 | ||
| Enamine | EN300-1127419-10.0g |
2,2,4,6,6-pentamethylheptane-3,5-dione |
5467-42-5 | 10g |
$3807.0 | 2023-05-25 | ||
| Enamine | EN300-1127419-1g |
2,2,4,6,6-pentamethylheptane-3,5-dione |
5467-42-5 | 95% | 1g |
$699.0 | 2023-10-26 | |
| Enamine | EN300-1127419-5g |
2,2,4,6,6-pentamethylheptane-3,5-dione |
5467-42-5 | 95% | 5g |
$2028.0 | 2023-10-26 |
2,2,4,6,6-pentamethylheptane-3,5-dione Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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